Cas no 147837-52-3 (L-Alaninamide,N-acetyl-L-valyl-N-[(1S)-2-carboxy-1-formylethyl]-)

• Product Name: L-Alaninamide,N-acetyl-L-valyl-N-[(1S)-2-carboxy-1-formylethyl]-
• CAS No: 147837-52-3
• MF: C₁₄H₂₃N₃O₆
• MW: 329.348923921585
• MDL: MFCD00672421
• CID: 182260
• PubChem ID: 329770686
• Update Time: 2025-06-08

L-Alaninamide,N-acetyl-L-valyl-N-[(1S)-2-carboxy-1-formylethyl]- Chemical and Physical Properties

Names and Identifiers

• L-Alaninamide,N-acetyl-L-valyl-N-[(1S)-2-carboxy-1-formylethyl]-
• N-Acetyl-Val-Ala-Asp-al (AC-VAD-CHO)
• (3S)-3-[[(2S)-2-[[(2S)-2-acetamido-3-methylbutanoyl]amino]propanoyl]amino]-4-oxobutanoic acid
• AC-VAD-CHO
• Ac-Val-Ala-Asp-CHO
• N-Acetyl-Val-Ala-Asp-al
• L-Alaninamide,N-acetyl-L-valyl-N-(2-carboxy-1-formylethyl)-,(S)
• L-alaninamide,N-acetyl-L-valyl-N-[(1S)-2-carboxy-1-formylethyl]
• L-Alaninamide,N-acetyl-L-valyl-N-[(1S)-2-carboxy-1-formylethyl]-(9CI)
• Ac-Val-Ala-Asp-al
• CASPASE INHIBITOR II
• AC-VAL-ALA-ASP-ALDEHYDE
• CASPASE INHIBITOR II CHO
• N-acetyl-Val-Ala-Asp-Ala
• Acetyl-valyl-alanyl-aspartal
• HY-W011254
• Caspase Inhibitor II - CAS 147837-52-3
• BDBM50283350
• (S)-3-((S)-2-((S)-2-Acetamido-3-methylbutanamido)propanamido)-4-oxobutanoicacid
• (S)-3-[(S)-2-((S)-2-Acetylamino-3-methyl-butyrylamino)-propionylamino]-4-oxo-butyric acid
• L-alaninamide, N-acetyl-L-valyl-N-[(1S)-2-carboxy-1-formylethyl]-
• L-Alaninamide, N-acetyl-L-valyl-N-[(1S)-2-carboxy-1-formylethyl]- (9CI)
• CHEMBL75643
• (S)-3-((S)-2-((S)-2-Acetamido-3-methylbutanamido)propanamido)-4-oxobutanoic acid
• L-Alaninamide, N-acetyl-L-valyl-N-(2-carboxy-1-formylethyl)-, (S)-
• DTXSID60349321
• 147837-52-3
• J-008416
• N-Acetyl-Val-Ala-Asp-al, >=98% (TLC)
• SCHEMBL5085996
• XFA83752
• CS-W011970
• DA-75967

• MDL： MFCD00672421
• Inchi： 1S/C14H23N3O6/c1-7(2)12(16-9(4)19)14(23)15-8(3)13(22)17-10(6-18)5-11(20)21/h6-8,10,12H,5H2,1-4H3,(H,15,23)(H,16,19)(H,17,22)(H,20,21)/t8-,10-,12-/m0/s1
• InChI Key： BGFYQRSQECIBIB-PEXQALLHSA-N
• SMILES： O=C([C@H](C(C)C)NC(C)=O)N[C@@H](C)C(N[C@H](C=O)CC(=O)O)=O

Computed Properties

• Exact Mass: 329.15900
• Monoisotopic Mass: 329.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.7
• Topological Polar Surface Area: 142A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.215
• Melting Point: No data available
• Boiling Point: 698.2 °C at 760 mmHg
• Flash Point: 376 °C
• Refractive Index: 1.497
• PSA: 141.67000
• LogP: -0.01710

L-Alaninamide,N-acetyl-L-valyl-N-[(1S)-2-carboxy-1-formylethyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：−20°C

Related Categories

• Other Chemical Reagents

Additional information on L-Alaninamide,N-acetyl-L-valyl-N-[(1S)-2-carboxy-1-formylethyl]-

Professional Introduction to Compound with CAS No. 147837-52-3 and Product Name: L-Alaninamide, N-acetyl-L-valyl-N-[(1S)-2-carboxy-1-formylethyl]

Compound with the CAS number 147837-52-3 and the product name L-Alaninamide, N-acetyl-L-valyl-N-[(1S)-2-carboxy-1-formylethyl] represents a sophisticated molecule of significant interest in the field of chemical and biomedical research. This compound, characterized by its intricate structure, has garnered attention due to its potential applications in pharmaceutical development and biochemical studies. The detailed chemical composition and functional groups present in this molecule make it a subject of extensive exploration for researchers aiming to innovate in drug discovery and therapeutic interventions.

The molecular structure of L-Alaninamide, N-acetyl-L-valyl-N-[(1S)-2-carboxy-1-formylethyl] incorporates several key functional groups that contribute to its unique chemical properties. The presence of an acetylated alanine residue and a valyl moiety linked to a (1S)-2-carboxy-1-formylethyl group suggests a high degree of complexity and specificity in its interactions. Such structural features are often exploited in the design of bioactive molecules, where precise control over reactivity and binding affinity is crucial.

In recent years, there has been growing interest in the development of peptidomimetics—molecules that mimic the biological activity of peptides but with enhanced stability and reduced immunogenicity. The compound in question aligns well with this trend, as its structure resembles that of peptide fragments while incorporating modifications that enhance its pharmacological profile. This makes it a promising candidate for further investigation in the context of drug design, particularly for applications where mimicking natural peptide sequences is beneficial.

One of the most compelling aspects of L-Alaninamide, N-acetyl-L-valyl-N-[(1S)-2-carboxy-1-formylethyl] is its potential role as a scaffold for novel therapeutic agents. The combination of acetylation, valylation, and the (1S)-2-carboxy-1-formylethyl group creates a multifunctional platform that can be modified to target specific biological pathways. For instance, such modifications have been shown to enhance binding affinity to protein targets, improve metabolic stability, and increase bioavailability—key factors in the development of effective pharmaceuticals.

Current research in this domain highlights the importance of understanding the structural determinants that govern molecular interactions. Studies have demonstrated that subtle changes in the side chains of peptidomimetics can significantly alter their biological activity. The compound with CAS no. 147837-52-3 exemplifies this principle, as its design allows for fine-tuning of its pharmacokinetic properties. By leveraging computational modeling and experimental validation, researchers can optimize its structure to achieve desired therapeutic outcomes.

The (1S)-2-carboxy-1-formylethyl group is particularly noteworthy, as it introduces both acidic and aldehyde functionalities into the molecule. These groups can participate in various chemical reactions, including condensation reactions with nucleophiles or metal coordination events, which are often employed in drug development to create stable linkages or enhance binding interactions. Such versatility makes this compound a valuable tool for synthetic chemists and medicinal chemists alike.

Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like L-Alaninamide, N-acetyl-L-valyl-N-[(1S)-2-carboxy-1-formylethyl]. Techniques such as solid-phase peptide synthesis (SPPS) and automated parallel synthesis have streamlined the process of constructing intricate peptidomimetics. These methods allow for rapid screening of libraries of compounds, facilitating the identification of lead candidates with optimal pharmacological properties.

The potential applications of this compound extend beyond traditional drug development. It may also find utility in diagnostic assays, where its specific recognition capabilities can be harnessed for detecting biomarkers or targeting disease-specific pathways. Additionally, its structural features make it an attractive candidate for use as a research tool in understanding enzyme mechanisms or cellular signaling processes.

In conclusion, L-Alaninamide, N-acetyl-L-valyl-N-[(1S)-2-carboxy-1-formylethyl] represents a fascinating molecule with significant potential in chemical and biomedical research. Its complex structure and functional groups offer opportunities for innovation in drug discovery and therapeutic interventions. As research continues to uncover new applications for peptidomimetics like this one, it is likely that compounds with similar characteristics will play an increasingly important role in advancing medical science.